Cas no 1858256-99-1 (Pyrimidine, 5-chloro-2,4-difluoro-6-phenyl-)

• Product Name: Pyrimidine, 5-chloro-2,4-difluoro-6-phenyl-
• CAS No: 1858256-99-1
• MF: C₁₀H₅ClF₂N₂
• MW: 226.609907865524
• MDL: MFCD29066720
• CID: 5182184
• Update Time: 2026-03-05

Pyrimidine, 5-chloro-2,4-difluoro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-chloro-2,4-difluoro-6-phenyl-

• MDL： MFCD29066720
• Inchi： 1S/C10H5ClF2N2/c11-7-8(6-4-2-1-3-5-6)14-10(13)15-9(7)12/h1-5H
• InChI Key： OJZLZLUROPDDOH-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C2=CC=CC=C2)=C(Cl)C(F)=N1

Additional information on Pyrimidine, 5-chloro-2,4-difluoro-6-phenyl-

Introduction to 5-Chloro-2,4-Difluoro-6-Phenylpyrimidine (CAS No. 1858256-99-1)

5-Chloro-2,4-difluoro-6-phenylpyrimidine (CAS No. 1858256-99-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a wide range of biological activities. The unique substitution pattern of 5-chloro-2,4-difluoro-6-phenylpyrimidine makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-chloro-2,4-difluoro-6-phenylpyrimidine consists of a pyrimidine ring substituted with a chlorine atom at the 5-position, fluorine atoms at the 2 and 4 positions, and a phenyl group at the 6-position. This specific arrangement of substituents imparts unique chemical and physical properties to the compound, which are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 5-chloro-2,4-difluoro-6-phenylpyrimidine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways.

In addition to its antiviral properties, 5-chloro-2,4-difluoro-6-phenylpyrimidine has also been investigated for its anticancer potential. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying this anticancer activity is thought to involve the modulation of cell cycle progression and induction of apoptosis in cancer cells.

The pharmacokinetic properties of 5-chloro-2,4-difluoro-6-phenylpyrimidine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further drug development. Its high oral bioavailability and low toxicity profile are particularly advantageous for clinical applications.

In terms of synthetic chemistry, 5-chloro-2,4-difluoro-6-phenylpyrimidine can be synthesized through a series of well-established chemical reactions. One common approach involves the condensation of 2,4-difluoropyrimidine with an appropriate phenyl-substituted reagent followed by chlorination at the 5-position. This synthetic route is efficient and scalable, allowing for the production of large quantities of the compound for both research and commercial purposes.

The potential applications of 5-chloro-2,4-difluoro-6-phenylpyrimidine extend beyond its direct therapeutic use. It serves as an important building block in the synthesis of more complex molecules with enhanced biological activities. For example, it can be used as a starting material for the development of prodrugs or conjugates that improve drug delivery and target specificity.

In conclusion, 5-chloro-2,4-difluoro-6-phenylpyrimidine (CAS No. 1858256-99-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its importance in the field.